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Compound of Interest

Compound Name: 1-Chloro-8-methylisoquinoline

CAS No.: 174873-81-5

Cat. No.: B1601894

Get Quote

An In-depth Technical Guide to 1-Chloro-8-methylisoquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Chloro-8-methylisoquinoline, a

substituted heterocyclic compound of interest in medicinal chemistry and synthetic organic

chemistry. The document delineates its core physicochemical properties, including its definitive

CAS Number, and presents a detailed, illustrative synthetic protocol. Furthermore, this guide

explores the compound's chemical reactivity, potential applications as a scaffold in drug

discovery, and essential safety and handling protocols. The content is structured to provide not

just data, but also expert context on the causality behind experimental choices, ensuring a

thorough understanding for researchers and drug development professionals.

Introduction: The Significance of the Isoquinoline
Scaffold
The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural

basis for a multitude of natural products and synthetic pharmaceuticals.[1] Derivatives of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1601894#bc-rfq
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://pdf.benchchem.com/1471/An_In_depth_Technical_Guide_on_8_Chloroisoquinoline_1_carbonitrile_and_Its_Isomers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


isoquinoline have been extensively investigated and developed for a wide array of therapeutic

applications, including anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[1][2]

The introduction of substituents, such as a halogen at the C1 position and a methyl group on

the carbocyclic ring, significantly modulates the molecule's electronic properties, steric profile,

and metabolic stability. This functionalization makes compounds like 1-Chloro-8-
methylisoquinoline valuable and versatile intermediates for the synthesis of novel, biologically

active molecules.

Core Compound Identification and Physicochemical
Properties
Precise identification is paramount in chemical research and development. 1-Chloro-8-
methylisoquinoline is uniquely identified by its Chemical Abstracts Service (CAS) Registry

Number. Its key properties are summarized below.

Property Value Source(s)

CAS Number 174873-81-5 [3][4]

Molecular Formula C₁₀H₈ClN [3][4][5]

Molecular Weight 177.63 g/mol [3][4]

PubChem CID 15264480 [3]

MDL Number MFCD14702550 [3]

Predicted LogP 3.19660 [4]

InChIKey
NUJXXDFSXKXXLS-

UHFFFAOYSA-N
[4][5]

Chemical Structure
Caption: 2D Structure of 1-Chloro-8-methylisoquinoline.

Synthesis and Chemical Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pdf.benchchem.com/1471/An_In_depth_Technical_Guide_on_8_Chloroisoquinoline_1_carbonitrile_and_Its_Isomers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571046/
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://www.americanelements.com/174873-81-5-1-chloro-8-methylisoquinoline
https://www.chemsrc.com/en/cas/174873-81-5_434827.html
https://www.americanelements.com/174873-81-5-1-chloro-8-methylisoquinoline
https://www.chemsrc.com/en/cas/174873-81-5_434827.html
https://pubchemlite.lcsb.uni.lu/e/compound/15264480
https://www.americanelements.com/174873-81-5-1-chloro-8-methylisoquinoline
https://www.chemsrc.com/en/cas/174873-81-5_434827.html
https://www.americanelements.com/174873-81-5-1-chloro-8-methylisoquinoline
https://www.americanelements.com/174873-81-5-1-chloro-8-methylisoquinoline
https://www.chemsrc.com/en/cas/174873-81-5_434827.html
https://www.chemsrc.com/en/cas/174873-81-5_434827.html
https://pubchemlite.lcsb.uni.lu/e/compound/15264480
https://www.benchchem.com/product/b1601894/docs?utm_src=pdf-body#1-chloro-8-methylisoquinoline-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway: Chlorination of 8-Methylisoquinolin-
1(2H)-one
The most common and efficient method for synthesizing 1-chloroisoquinolines is through the

direct chlorination of the corresponding isoquinolin-1(2H)-one precursor. This transformation is

typically achieved using phosphorus oxychloride (POCl₃), which acts as both a chlorinating and

dehydrating agent. While a specific protocol for the 8-methyl isomer is not detailed in the

available literature, the following procedure is based on a well-established and high-yield

synthesis of the analogous 1-chloro-4-methylisoquinoline.[6]

Expert Insight: The choice of POCl₃ is critical. It reliably converts the amide functional group in

the isoquinolinone ring into a chloro-substituted imine, which is the key step in forming the 1-

chloroisoquinoline product. Refluxing ensures the reaction goes to completion. The subsequent

workup with a base (like NaOH) is necessary to neutralize the acidic phosphorus byproducts

and isolate the final compound.

Experimental Protocol
Reaction Setup: To a round-bottom flask, add 8-methylisoquinolin-1(2H)-one (1 equivalent).

Reagent Addition: Under a fume hood, add phosphorus oxychloride (POCl₃) (approx. 10

equivalents) to the flask.

Heating: Equip the flask with a reflux condenser and heat the mixture to reflux

(approximately 105 °C) for 3-4 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Carefully and slowly concentrate the mixture under reduced pressure to remove excess

POCl₃.

Neutralization & Extraction: Cautiously pour the residue onto crushed ice and neutralize with

a 5N aqueous sodium hydroxide (NaOH) solution until the pH is basic. Extract the aqueous

layer multiple times with a suitable organic solvent, such as dichloromethane (CH₂Cl₂).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate (MgSO₄). After filtration, concentrate the solvent under reduced pressure.
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Final Product: Purify the resulting crude solid via flash column chromatography (e.g., using a

gradient of ethyl acetate in hexanes) to yield pure 1-Chloro-8-methylisoquinoline.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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